molecular formula C18H17N3O2S B8698331 1-(5-Phenylthieno[2,3-d]pyrimidin-4-yl)piperidine-4-carboxylic acid

1-(5-Phenylthieno[2,3-d]pyrimidin-4-yl)piperidine-4-carboxylic acid

Cat. No. B8698331
M. Wt: 339.4 g/mol
InChI Key: IOORWIDBOQBHEY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(5-Phenylthieno[2,3-d]pyrimidin-4-yl)piperidine-4-carboxylic acid is a useful research compound. Its molecular formula is C18H17N3O2S and its molecular weight is 339.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-(5-Phenylthieno[2,3-d]pyrimidin-4-yl)piperidine-4-carboxylic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(5-Phenylthieno[2,3-d]pyrimidin-4-yl)piperidine-4-carboxylic acid including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

1-(5-Phenylthieno[2,3-d]pyrimidin-4-yl)piperidine-4-carboxylic acid

Molecular Formula

C18H17N3O2S

Molecular Weight

339.4 g/mol

IUPAC Name

1-(5-phenylthieno[2,3-d]pyrimidin-4-yl)piperidine-4-carboxylic acid

InChI

InChI=1S/C18H17N3O2S/c22-18(23)13-6-8-21(9-7-13)16-15-14(12-4-2-1-3-5-12)10-24-17(15)20-11-19-16/h1-5,10-11,13H,6-9H2,(H,22,23)

InChI Key

IOORWIDBOQBHEY-UHFFFAOYSA-N

Canonical SMILES

C1CN(CCC1C(=O)O)C2=C3C(=CSC3=NC=N2)C4=CC=CC=C4

Origin of Product

United States

Synthesis routes and methods

Procedure details

4-Chloro-5-phenylthieno[2,3-d]pyrimidine (1.5 g, 6.1 mmol), piperidine-4-carboxylic acid (0.86 g, 6.7 mmol) and triethylamine (2.6 mL, 18 mmol) were suspended in dry ethanol (15 mL). The reaction was heated at 140° C. in a microwave for 10 min. The reaction was partitioned between water and DCM. The product was purified by column chromatography using a gradient of 10% methanol in DCM to 100% methanol to give the target compound as an off-white solid (yield=2.1 g). LCMS [M+H]+=440; RT=4.04 min.
Quantity
1.5 g
Type
reactant
Reaction Step One
Quantity
0.86 g
Type
reactant
Reaction Step Two
Quantity
2.6 mL
Type
reactant
Reaction Step Three
Quantity
15 mL
Type
solvent
Reaction Step Four

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